![molecular formula C15H24 B049723 Cyperene CAS No. 2387-78-2](/img/structure/B49723.png)
Cyperene
Overview
Description
Cyperene is a tricyclic sesquiterpene, identified in various natural sources and characterized by its unique molecular structure. It is known for its significant role in the natural products chemistry domain, contributing to the fragrance and potential bioactivity of essential oils.
Synthesis Analysis
The synthesis of this compound and related compounds often involves complex organic reactions. For instance, the total synthesis of (+)-cyperolone, a compound related to this compound, has been accomplished starting from (R)-(-)-carvone, showcasing the intricate steps required to construct such bicyclic sesquiterpenoid structures (Klahn et al., 2012).
Molecular Structure Analysis
Two-dimensional NMR studies have provided specific assignments for both 1H and 13C NMR frequencies for this compound, revealing the conformation of its six-membered ring as a distorted chair (Joseph-Nathan et al., 1984). This highlights the detailed molecular structure of this compound, elucidating its conformational preferences.
Scientific Research Applications
Antioxidant and Antibacterial Activities : Cyperene is a major component found in Cyperus rotundus rhizomes essential oil. It has been shown to exhibit excellent antioxidant activity, protective effects against DNA damage, and cytotoxic effects on human neuroblastoma SH-SY5Y cells. Additionally, it possesses antibacterial activity against several foodborne pathogens, with a more pronounced effect against Gram-positive bacteria compared to Gram-negative bacteria (Hu et al., 2017).
Anti-Tumor Effects : A derivative of this compound, 6-acetoxy this compound, isolated from Cyperus rotundus, has shown potent cytotoxicity in human ovarian cancer cells. This compound induces apoptosis in a caspase-dependent manner, suggesting its potential as an anti-tumor compound (Ahn et al., 2015).
Pharmacological Network Analysis : this compound has been studied in the context of cheminformatics and pharmacological network analysis. It has been compared with curatively designed new small drug-like molecules, indicating its potential in expanding the reach of herbal medications and drug repurposing (Singh, 2021).
Essential Oil Composition : Studies on Cyperus spp. have identified this compound as a significant component in their essential oils, contributing to various pharmacological activities such as antioxidant, anti-inflammatory, and antimicrobial effects. This emphasizes its importance in the field of natural product research and potential therapeutic applications (Taheri et al., 2021).
Feeding Deterrent in Primates : Research on the feeding selectivity of mantled howler monkeys has provided evidence that sesquiterpenes like this compound may act as feeding deterrents, highlighting its ecological significance and potential applications in wildlife management and conservation (Welker et al., 2007).
Chemical Composition Studies : Extensive chemical studies of Cyperus spp. have consistently found this compound to be a major component of their essential oils. This includes research on Cyperus conglomeratus and Cyperus giganteus, demonstrating the widespread occurrence and importance of this compound in this plant genus (Feizbakhsh & Naeemy, 2011).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Cyperene is a major component of the essential oil derived from the rhizomes of Cyperus rotundus It’s known thatCyperus rotundus has been widely used in traditional medicine to treat various conditions such as nervous and gastrointestinal system diseases, inflammation, liver disease, stomach pain, breast tenderness, dysmenorrhea, and menstrual irregularities .
Mode of Action
The essential oil ofCyperus rotundus, which contains this compound, has been reported to exhibit antioxidant, DNA damage protective, cytotoxic activities, and antibacterial activity against foodborne pathogens . These biological activities were dose-dependent, increasing with higher dosage in a certain concentration range .
Biochemical Pathways
The essential oil ofCyperus rotundus has been shown to have effects on the digestive system, nervous system, gynecological diseases, and other bioactivities like antioxidant, anti-inflammatory, anti-cancer, insect repellent, anti-microbial activity, etc .
Result of Action
The essential oil of Cyperus rotundus, which contains this compound, has been reported to have an excellent antioxidant activity, protective effect against DNA damage, and cytotoxic effects on the human neuroblastoma SH-SY5Y cell, as well as antibacterial activity against several foodborne pathogens . These effects were dose-dependent, increasing with higher dosage in a certain concentration range .
properties
IUPAC Name |
(1R,7R,10R)-4,10,11,11-tetramethyltricyclo[5.3.1.01,5]undec-4-ene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24/c1-10-7-8-15-11(2)5-6-12(9-13(10)15)14(15,3)4/h11-12H,5-9H2,1-4H3/t11-,12-,15+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTBLDXVIGWSICW-JMSVASOKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2CC3=C(CCC13C2(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@@H]2CC3=C(CC[C@]13C2(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501037156 | |
Record name | Cyperene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501037156 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2387-78-2 | |
Record name | (-)-Cyperene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2387-78-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyperene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002387782 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyperene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501037156 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3H-3A,7-Methanoazulene, 2,4,5,6,7,8-hexahydro-1,4,9,9-tetramethyl-, (3ar-(3aalpha,4beta,7alpha))- | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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